Cas no 1804796-39-1 (2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804796-39-1
• MF: C₈H₅F₆NO₃
• MW: 277.120623350143
• CID: 4834776
• Update Time: 2025-10-28

2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F6NO3/c9-7(10,11)4-3(2-16)1-15-6(17)5(4)18-8(12,13)14/h1,16H,2H2,(H,15,17)
• InChI Key： FLCYYYBGSXKYQT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CO)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 420
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6

Additional information on 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol

Research Brief on 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol (CAS: 1804796-39-1)

2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol (CAS: 1804796-39-1) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethoxy group and a trifluoromethyl group attached to a pyridine ring, which enhances its metabolic stability and lipophilicity, making it a promising candidate for drug development. The presence of the hydroxymethyl group at the 5-position further allows for functionalization, enabling the synthesis of various derivatives with tailored biological activities.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in medicinal chemistry. Researchers have explored its utility as a building block for the development of novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in a range of diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate enzyme activity through its interactions with active sites has been a key area of investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol via a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The study highlighted the compound's high yield and purity, as well as its compatibility with further derivatization. Additionally, the researchers evaluated its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models.

Another notable application of this compound lies in its role as a precursor for the development of positron emission tomography (PET) tracers. A 2022 study in ACS Chemical Biology reported the incorporation of 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol into radiolabeled probes for imaging studies. The probes exhibited high specificity and binding affinity for target proteins, underscoring the compound's potential in diagnostic imaging and theranostics.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed novel prodrug derivatives of 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol designed to enhance its delivery and efficacy in vivo.

In conclusion, 2-Hydroxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-methanol (CAS: 1804796-39-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated applications in enzyme inhibition and imaging highlight its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on expanding its utility through innovative synthetic approaches and translational studies.